Cas no 2228312-00-1 (tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-methylpropyl}carbamate
• CAS No: 2228312-00-1
• MF: C₁₅H₂₆ClN₅O₂
• MW: 343.85224199295
• CID: 6029560
• PubChem ID: 165798165
• Update Time: 2025-05-20

tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-methylpropyl}carbamate
• 2228312-00-1
• tert-butyl N-{3-amino-2-[4-chloro-6-(dimethylamino)pyrimidin-5-yl]-2-methylpropyl}carbamate
• EN300-1883595

• Inchi： 1S/C15H26ClN5O2/c1-14(2,3)23-13(22)18-8-15(4,7-17)10-11(16)19-9-20-12(10)21(5)6/h9H,7-8,17H2,1-6H3,(H,18,22)
• InChI Key： MSVNYGDAHGKXBC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)N(C)C)C(C)(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.1775028g/mol
• Monoisotopic Mass: 343.1775028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-methylpropyl}carbamate

Introduction to Tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-methylpropyl}carbamate (CAS No. 2228312-00-1)

Tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-methylpropyl}carbamate, with the CAS number 2228312-00-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of pyrimidine derivatives, which have been widely studied for their diverse biological activities. The structural features of this molecule, particularly the presence of a tert-butyl group and a complex pyrimidine core, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of this compound have been subjects of extensive research due to its potential applications in medicinal chemistry. The pyrimidine scaffold is known for its role in various biological processes, making it a valuable scaffold for drug discovery. Specifically, the 3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl moiety is a critical component that influences the compound's reactivity and binding affinity to biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrimidine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, antiviral, and anti-inflammatory treatments. The introduction of functional groups such as amino and dimethylamino substituents enhances the pharmacological activity of the molecule by improving its interactions with biological receptors.

The tert-butyl carbamate group in this compound plays a crucial role in modulating its pharmacokinetic properties. This group can influence solubility, metabolic stability, and overall bioavailability, making it an important consideration in drug design. Additionally, the 2-methylpropyl substituent contributes to the steric environment of the molecule, which can affect its binding affinity and selectivity.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of targeted therapies. For instance, modifications to the pyrimidine core have led to the discovery of compounds with enhanced efficacy against specific diseases. The structural diversity of these derivatives allows for fine-tuning their biological activities, making them valuable candidates for further investigation.

The synthesis of Tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-methylpropyl}carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the complex pyrimidine core. The use of high-performance analytical techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) is essential for confirming the structural integrity of the compound.

The pharmacological evaluation of this compound has revealed interesting properties that warrant further exploration. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes involved in cancer cell proliferation. Additionally, preliminary in vivo studies suggest that it may exhibit anti-inflammatory effects by modulating immune responses. These findings underscore the compound's therapeutic potential and justify its inclusion in ongoing drug development pipelines.

The chemical stability of Tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-methylpropyl}carbamate is another critical aspect that has been extensively studied. Factors such as pH, temperature, and storage conditions can significantly impact its stability. Understanding these parameters is essential for ensuring the compound's efficacy during storage and transportation. Advanced stability testing methodologies are employed to predict shelf life and optimize formulation conditions.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques are used to predict binding interactions between Tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-methylpropyl}carbamate and biological targets. These simulations provide valuable insights into the compound's mechanism of action and help guide further optimization efforts. Additionally, computational methods are used to assess potential side effects and toxicity profiles before moving into clinical trials.

The future prospects for Tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-yl-2-methylpropyl}carbamate are promising, with ongoing research aimed at improving its pharmacological properties. Efforts are focused on enhancing its selectivity, reducing off-target effects, and optimizing delivery systems for better therapeutic outcomes. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate progress in this area.

In conclusion, Tert-butyl N-{3-amino-2-4-chloro-6-(dimethylamino)pyrimidin-5-ylyl}-2-methylpropyl carbamate (CAS No. 2228312- 00 1) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features make it a valuable candidate for further research, and ongoing studies continue to uncover new aspects of its biological activity. As our understanding of molecular interactions advances, the therapeutic possibilities of this compound are expected to expand even further.